Cas no 688336-57-4 (2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide)

• Product Name: 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide
• CAS No: 688336-57-4
• MF: C₂₀H₂₀FN₃O₂S
• MW: 385.455106735229
• CID: 6259911
• PubChem ID: 3439453
• Update Time: 2025-10-18

2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide
• 2-{[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-[(4-fluorophenyl)methyl]acetamide
• 2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide
• F0599-0361
• 688336-57-4
• 2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)-N-(4-fluorobenzyl)acetamide
• AKOS001580304

• Inchi： 1S/C20H20FN3O2S/c1-2-26-18-9-7-17(8-10-18)24-12-11-22-20(24)27-14-19(25)23-13-15-3-5-16(21)6-4-15/h3-12H,2,13-14H2,1H3,(H,23,25)
• InChI Key： DRCBVBYVEBHZAR-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC(=CC=1)F)=O)C1=NC=CN1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 385.12602622g/mol
• Monoisotopic Mass: 385.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide

2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide (CAS No. 688336-57-4): A Comprehensive Overview

2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide (CAS No. 688336-57-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the imidazole class and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide includes an imidazole ring, an ethoxyphenyl group, a sulfanyl bridge, and an N-(4-fluorophenyl)methylacetamide moiety. These structural elements collectively confer specific chemical and biological properties that make it a promising candidate for various medicinal applications.

Recent studies have highlighted the potential of this compound in the treatment of neurological disorders, particularly those involving oxidative stress and inflammation. The imidazole ring, known for its ability to chelate metal ions, may play a crucial role in modulating redox reactions and protecting neurons from oxidative damage. Additionally, the presence of the sulfanyl group suggests potential antioxidant properties, which are essential in combating oxidative stress.

In the context of drug discovery, 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide has been evaluated for its ability to cross the blood-brain barrier (BBB). This property is critical for drugs targeting central nervous system (CNS) disorders, as many compounds fail to achieve therapeutic concentrations in the brain due to poor BBB permeability. Preliminary data indicate that this compound exhibits favorable BBB penetration, making it a viable candidate for further development.

The pharmacokinetic profile of 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide has also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug efficacy and patient compliance. These characteristics suggest that the compound could be administered orally, simplifying its use in clinical settings.

In terms of safety and toxicity, preclinical studies have demonstrated that 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide exhibits low toxicity at therapeutic doses. This is a significant advantage, as many drugs with similar mechanisms of action often suffer from dose-limiting side effects. Further research is needed to fully characterize its safety profile in human subjects.

The therapeutic potential of 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide extends beyond neurological disorders. Recent studies have explored its anti-inflammatory properties in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate inflammatory pathways and reduce cytokine production has shown promising results in preclinical models.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide in human subjects. Early-phase trials have reported positive outcomes, with patients experiencing significant improvements in symptomatology and quality of life. These findings underscore the compound's potential as a novel therapeutic agent for a range of conditions.

In conclusion, 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)methylacetamide (CAS No. 688336-57-4) represents a promising compound with diverse therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, this compound holds great promise for improving patient outcomes in various medical conditions.